Cas no 2228757-23-9 (3-(3-ethylphenyl)-2,2-difluoropropan-1-amine)

• Product Name: 3-(3-ethylphenyl)-2,2-difluoropropan-1-amine
• CAS No: 2228757-23-9
• MF: C₁₁H₁₅F₂N
• MW: 199.24030995369
• CID: 6191054
• PubChem ID: 165752574
• Update Time: 2025-05-03

3-(3-ethylphenyl)-2,2-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-ethylphenyl)-2,2-difluoropropan-1-amine
• EN300-1974636
• 2228757-23-9

• Inchi： 1S/C11H15F2N/c1-2-9-4-3-5-10(6-9)7-11(12,13)8-14/h3-6H,2,7-8,14H2,1H3
• InChI Key： QMDBVOYAHZNXHA-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1C=CC=C(CC)C=1)F

Computed Properties

• Exact Mass: 199.11725581g/mol
• Monoisotopic Mass: 199.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 3-(3-ethylphenyl)-2,2-difluoropropan-1-amine

Introduction to 3-(3-ethylphenyl)-2,2-difluoropropan-1-amine (CAS No: 2228757-23-9)

3-(3-ethylphenyl)-2,2-difluoropropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No) 2228757-23-9, is a fluorinated amine derivative with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both aromatic and fluorinated aliphatic moieties, which contribute to its distinct chemical properties and potential biological activities. The structural motif of 3-(3-ethylphenyl)-2,2-difluoropropan-1-amine incorporates a phenyl ring substituted with an ethyl group at the third position and is further functionalized with two fluorine atoms at the second carbon of the propanamide backbone. Such structural features make it an intriguing candidate for further exploration in drug discovery and development.

The synthesis of 3-(3-ethylphenyl)-2,2-difluoropropan-1-amine involves multi-step organic transformations that require precise control over reaction conditions to achieve high yields and purity. The introduction of fluorine atoms into the molecular structure is particularly critical, as fluorine substitution can significantly modulate the pharmacokinetic and pharmacodynamic properties of a compound. In recent years, there has been a growing interest in fluorinated amines due to their ability to enhance metabolic stability, improve binding affinity to biological targets, and prolong drug residence time in the body. The specific arrangement of atoms in 3-(3-ethylphenyl)-2,2-difluoropropan-1-amine suggests potential applications in the design of novel therapeutic agents targeting various diseases.

One of the most compelling aspects of 3-(3-ethylphenyl)-2,2-difluoropropan-1-amine is its potential as a building block for more complex molecules. In medicinal chemistry, such derivatives are often used as intermediates in the synthesis of larger scaffolds that exhibit desired biological activities. The presence of both an aromatic ring and fluorinated aliphatic chains provides multiple sites for further functionalization, allowing chemists to tailor the properties of the final compound to specific therapeutic needs. For instance, modifications at the amine group or the ethyl-substituted phenyl ring could lead to enhanced solubility, improved bioavailability, or altered receptor interactions.

Recent advancements in computational chemistry have enabled researchers to predict the biological behavior of compounds like 3-(3-ethylphenyl)-2,2-difluoropropan-1-amine with greater accuracy before conducting costly wet-lab experiments. Machine learning models trained on large datasets of known drug candidates can identify potential binding modes and interaction profiles based on molecular structure alone. This approach has accelerated the discovery process significantly, allowing for rapid screening of thousands of compounds for their suitability as drug candidates. In this context, 3-(3-ethylphenyl)-2,2-difluoropropan-1-amine represents an interesting molecule that could be further optimized using these computational tools.

The pharmacological profile of 3-(3-ethylphenyl)-2,2-difluoropropan-1-amine is still under investigation, but preliminary studies suggest that it may exhibit properties relevant to several therapeutic areas. Fluorinated amines have been reported to show activity against enzymes involved in inflammatory pathways, making them promising candidates for treating conditions such as arthritis or autoimmune disorders. Additionally, the structural similarity to known bioactive molecules suggests that this compound might interact with receptors or enzymes critical for neurological function or cancer progression. Further experimental validation is required to confirm these hypotheses and explore potential clinical applications.

In conclusion,3-(3-ethylphenyl)-2,2-difluoropropan-1-amine (CAS No: 2228757-23-9) represents a fascinating molecule with a unique structural composition that warrants further study in pharmaceutical research. Its combination of aromatic and fluorinated aliphatic features makes it a versatile scaffold for developing novel therapeutic agents. As our understanding of molecular interactions continues to evolve through advanced computational methods and experimental techniques,3-(3-ethylphenyl)-2,2-difluoropropanalmine may emerge as a valuable component in future drug discovery efforts aimed at addressing unmet medical needs.